5-Allyl-2-[(7-chloro-2-hydroxy-4-phenyl-3-quinolinyl)sulfanyl]-6-methyl-4(3H)-pyrimidinone
5-Allyl-2-[(7-chloro-2-hydroxy-4-phenyl-3-quinolinyl)sulfanyl]-6-methyl-4(3H)-pyrimidinone
Brand Name:
Vulcanchem
CAS No.:
355402-39-0
VCID:
VC0444389
InChI:
InChI=1S/C23H18ClN3O2S/c1-3-7-16-13(2)25-23(27-21(16)28)30-20-19(14-8-5-4-6-9-14)17-11-10-15(24)12-18(17)26-22(20)29/h3-6,8-12H,1,7H2,2H3,(H,26,29)(H,25,27,28)
SMILES:
CC1=C(C(=O)N=C(N1)SC2=C(C3=C(C=C(C=C3)Cl)NC2=O)C4=CC=CC=C4)CC=C
Molecular Formula:
C23H18ClN3O2S
Molecular Weight:
435.9g/mol
5-Allyl-2-[(7-chloro-2-hydroxy-4-phenyl-3-quinolinyl)sulfanyl]-6-methyl-4(3H)-pyrimidinone
CAS No.: 355402-39-0
Main Products
VCID: VC0444389
Molecular Formula: C23H18ClN3O2S
Molecular Weight: 435.9g/mol
![5-Allyl-2-[(7-chloro-2-hydroxy-4-phenyl-3-quinolinyl)sulfanyl]-6-methyl-4(3H)-pyrimidinone - 355402-39-0](/images/no_structure.jpg)
| CAS No. | 355402-39-0 |
|---|---|
| Product Name | 5-Allyl-2-[(7-chloro-2-hydroxy-4-phenyl-3-quinolinyl)sulfanyl]-6-methyl-4(3H)-pyrimidinone |
| Molecular Formula | C23H18ClN3O2S |
| Molecular Weight | 435.9g/mol |
| IUPAC Name | 7-chloro-3-[(6-methyl-4-oxo-5-prop-2-enyl-1H-pyrimidin-2-yl)sulfanyl]-4-phenyl-1H-quinolin-2-one |
| Standard InChI | InChI=1S/C23H18ClN3O2S/c1-3-7-16-13(2)25-23(27-21(16)28)30-20-19(14-8-5-4-6-9-14)17-11-10-15(24)12-18(17)26-22(20)29/h3-6,8-12H,1,7H2,2H3,(H,26,29)(H,25,27,28) |
| Standard InChIKey | NNBPSDYVRGRLBD-UHFFFAOYSA-N |
| Isomeric SMILES | CC1=C(C(=O)N=C(N1)SC2=C(C3=C(C=C(C=C3)Cl)NC2=O)C4=CC=CC=C4)CC=C |
| SMILES | CC1=C(C(=O)N=C(N1)SC2=C(C3=C(C=C(C=C3)Cl)NC2=O)C4=CC=CC=C4)CC=C |
| Canonical SMILES | CC1=C(C(=O)N=C(N1)SC2=C(C3=C(C=C(C=C3)Cl)NC2=O)C4=CC=CC=C4)CC=C |
| PubChem Compound | 1018990 |
| Last Modified | Nov 09 2021 |
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